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Compound of Interest

Compound Name: 1(or 2)-(2-Ethylhexyl) trimellitate

Cat. No.: B1266294 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, chemical

properties, synthesis, and analytical methodologies related to 1-(2-Ethylhexyl) trimellitate. This

monoester of trimellitic acid is a significant metabolite of the widely used plasticizer tri-(2-

ethylhexyl) trimellitate (TEHTM).

Molecular Structure and Chemical Identity
1-(2-Ethylhexyl) trimellitate is a monoesterified form of 1,2,4-benzenetricarboxylic acid, also

known as trimellitic acid. In this compound, one of the carboxylic acid groups, specifically at the

1- or 2-position of the benzene ring, is esterified with a 2-ethylhexyl group. This leaves two free

carboxylic acid groups, which contribute to its chemical properties. The designation "1(or 2)-"

indicates the potential for positional isomerism, where the 2-ethylhexyl group can be attached

at either the 1 or 2 position of the trimellitic acid backbone[1].

Below is a diagram representing the molecular structure of 1-(2-Ethylhexyl) trimellitate.

Molecular structure of 1-(2-Ethylhexyl) trimellitate.

Physicochemical Data
The following table summarizes the key chemical identifiers and properties of 1-(2-Ethylhexyl)

trimellitate.
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Identifier Value Reference

Molecular Formula C17H22O6 [1]

Molecular Weight 322.4 g/mol [1][2]

CAS Registry Number 68735-92-2 [1]

PubChem CID 111354 [1]

European Community (EC)

Number
272-110-9 [1]

InChI Key
BPAVWKYYIPGEQX-

UHFFFAOYSA-N
[2]

Synthesis Protocol
A known method for the synthesis of 1(or 2)-(2-Ethylhexyl) trimellitate involves the direct

esterification of trimellitic acid anhydride with 2-ethylhexanol[2].

Materials:

Trimellitic acid anhydride: 193 g (1 mol)

2-Ethylhexanol: 234 g (1.8 mol)

Octylene glycol titanate: 0.2 g (catalyst)

Procedure:

A one-liter round-bottom flask is charged with trimellitic acid anhydride, 2-ethylhexanol, and

octylene glycol titanate.

The mixture is heated to 150°C with continuous stirring and under a nitrogen atmosphere.

The removal of water begins at this stage.

Over a period of 4 hours, the temperature is gradually increased to 220°C.
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The distillate is separated using a Vigreux column, maintaining a top temperature of 100-

105°C.

The bath temperature is held until the top temperature drops below 80°C.

The resulting product has an acid number of 150 ± 10 mg KOH/g and contains

approximately 1.7 mol of 2-ethylhexanol per mol of trimellitic acid[2].

Metabolic Pathway
1-(2-Ethylhexyl) trimellitate is a primary metabolite of tri-(2-ethylhexyl) trimellitate (TEHTM), a

common plasticizer. In biological systems, TEHTM undergoes sequential hydrolysis, leading to

the formation of diester and subsequently monoester intermediates[1][3]. The metabolic

conversion of TEHTM is a critical aspect of its toxicological assessment.

The following diagram illustrates the metabolic pathway from TEHTM to its monoester

metabolites.

Tri-(2-ethylhexyl) trimellitate (TEHTM)

Di-(2-ethylhexyl) trimellitate (DEHTM)

Hydrolysis

1-(2-Ethylhexyl) trimellitate (1-MEHTM)
2-(2-Ethylhexyl) trimellitate (2-MEHTM)

Hydrolysis

Click to download full resolution via product page

Metabolic pathway of TEHTM.

Analytical Methodologies
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The detection and quantification of 1-(2-Ethylhexyl) trimellitate, often in the context of

biomonitoring for exposure to TEHTM, is typically performed using advanced analytical

techniques.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS):

A validated method for the analysis of TEHTM metabolites in human urine utilizes solid-phase

extraction (SPE) followed by LC-MS/MS[4].

Sample Preparation (Urine):

Urine samples are subjected to solid-phase extraction to concentrate the analytes and

remove interfering substances[4].

LC-MS/MS Analysis:

Chromatography: Separation of the metabolites is achieved using a liquid chromatography

system. A common setup involves an Inertsil-C8 column (50 mm x 2.1 mm, 5 µm) with an

isocratic mobile phase of acetonitrile and water (90:10, v/v) at a flow rate of 0.2 ml/min[5][6].

Mass Spectrometry: Detection is carried out with a tandem mass spectrometer equipped

with a turbo ionspray ionization source operating in the positive ion mode[5][6]. This allows

for sensitive and selective quantification of the target analytes.

This methodology has been successfully applied to quantify various TEHTM metabolites,

including 1-mono-(2-ethylhexyl) trimellitate (1-MEHTM) and 2-mono-(2-ethylhexyl) trimellitate

(2-MEHTM)[4]. The validation of such methods is performed according to guidelines from

regulatory bodies like the European Medicines Agency (EMA)[4].

Applications and Relevance
While 1-(2-Ethylhexyl) trimellitate itself does not have direct industrial applications, its role as a

metabolite of TEHTM is of significant interest in toxicology and environmental science. TEHTM

is used as a plasticizer in a variety of products, including medical devices, PVC tubing, and

wire insulation, as an alternative to phthalate-based plasticizers[1][7]. Understanding the

formation, metabolism, and excretion of its metabolites is crucial for assessing human

exposure and potential health risks associated with TEHTM-containing products. Studies have
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shown that metabolites of TEHTM can be detected in urine, making them valuable biomarkers

of exposure[3][4].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b1266294?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266294?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

